Cas no 1803707-83-6 (5-(Difluoromethyl)-2,3-dimethoxy-4-fluoropyridine)

• Product Name: 5-(Difluoromethyl)-2,3-dimethoxy-4-fluoropyridine
• CAS No: 1803707-83-6
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 4851806
• Update Time: 2025-05-24

5-(Difluoromethyl)-2,3-dimethoxy-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2,3-dimethoxy-4-fluoropyridine

• Inchi： 1S/C8H8F3NO2/c1-13-6-5(9)4(7(10)11)3-12-8(6)14-2/h3,7H,1-2H3
• InChI Key： PQVKIGFKYWFSGP-UHFFFAOYSA-N
• SMILES： FC1=C(C(=NC=C1C(F)F)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1.8
• Topological Polar Surface Area: 31.4

Additional information on 5-(Difluoromethyl)-2,3-dimethoxy-4-fluoropyridine

Comprehensive Overview of 5-(Difluoromethyl)-2,3-dimethoxy-4-fluoropyridine (CAS No. 1803707-83-6)

5-(Difluoromethyl)-2,3-dimethoxy-4-fluoropyridine (CAS No. 1803707-83-6) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and dimethoxy substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the 4-fluoropyridine core, make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 5-(Difluoromethyl)-2,3-dimethoxy-4-fluoropyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing next-generation pharmaceuticals, especially in oncology and CNS disorders. The compound's difluoromethyl group is known to mimic hydroxyl or carbonyl functionalities, making it a strategic tool in medicinal chemistry.

From an agrochemical perspective, 5-(Difluoromethyl)-2,3-dimethoxy-4-fluoropyridine is explored for its herbicidal and fungicidal properties. The fluoropyridine scaffold is increasingly favored in crop protection due to its ability to improve pesticide efficacy while reducing environmental persistence. This aligns with the global trend toward sustainable agriculture, a topic frequently searched by stakeholders in the agrochemical sector.

Synthetic routes to CAS No. 1803707-83-6 often involve multi-step processes, including halogenation and methoxylation of pyridine precursors. Advanced techniques like flow chemistry and catalyzed cross-coupling are being optimized to enhance yield and purity—a subject of high interest in organic chemistry forums and patent literature. The compound's thermal stability and solubility profile further broaden its utility in industrial applications.

Analytical characterization of 5-(Difluoromethyl)-2,3-dimethoxy-4-fluoropyridine typically employs NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the presence of its distinct fluorine atoms and methoxy groups, which are critical for quality control in large-scale production. Discussions around analytical method validation for such compounds frequently appear in scientific databases, reflecting their commercial importance.

Regulatory compliance for CAS No. 1803707-83-6 adheres to international guidelines like REACH and FDA standards, ensuring safe handling and transportation. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere) are recommended to maintain its chemical integrity—a practical consideration often queried by laboratory personnel.

In summary, 5-(Difluoromethyl)-2,3-dimethoxy-4-fluoropyridine represents a cutting-edge compound with dual applications in life sciences and agriculture. Its synthesis, properties, and industrial relevance continue to inspire innovations, making it a focal point for researchers addressing challenges in drug development and green chemistry.